3-Methyl-4-nitrobenzenethiol
Overview
Description
Synthesis Analysis
The synthesis of related compounds has been studied. For instance, 3-Methyl-4-nitrobenzoic acid was synthesized via oxidation of 2,4-dimethylnitrobenzene with molecular oxygen catalyzed by cobalt acetate in acetic acid in the presence of an initiator .Chemical Reactions Analysis
The catalytic coupling reaction mechanism of the transformation from 4-nitrobenzenethiol (4-NBT) to 4,4′-dimercaptoazobenzene (4,4′-DMAB) on a silver cluster has been studied . The key point of the transformation from 4-NBT absorbed on the surface of AgScientific Research Applications
Fluorescent Probes and Sensors
- Application : 4-Nitrothiophenol has been utilized in the synthesis of dual-emission fluorescent probes. These probes enable the differential sensing of glutathione (GSH) and cysteine/homocysteine (Cys/Hcy) . The compound’s fluorescence properties make it valuable for detecting and quantifying these important biomolecules.
Surface-Catalyzed Reactions
- Application : Researchers have explored surface-catalyzed reactions driven by localized surface plasmon resonance. Specifically, 4-Nitrothiophenol plays a role in the synthesis of 4,4’-dimercaptoazobenzene (DMAB) from 4-nitrobenzenethiol (4NBT) using surface-enhanced Raman scattering (SERS) technology . These reactions have implications in catalysis and materials science.
Thiol Chemistry and Organic Synthesis
- Application : 4-Nitrothiophenol serves as a thiol reagent in organic synthesis. It can be used to synthesize diaryl thioethers via copper-catalyzed C-S coupling reactions . Thioethers are essential building blocks in drug discovery and materials chemistry.
Photocatalysis and Plasmon-Driven Reactions
- Application : Researchers have investigated pH-dependent plasmon-driven surface-catalysis (PDSC) reactions involving 4-Nitrothiophenol. These reactions yield p,p’-dimercaptoazobenzene (DMAB) from para-aminothiophenol (PATP) and 4NBT . Understanding these processes contributes to the field of photocatalysis.
Analytical Chemistry and Sensing Platforms
Mechanism of Action
Target of Action
It is known to interact with silver clusters, undergoing a catalytic coupling reaction .
Mode of Action
The transformation from 4-nitrobenzenethiol (4-nbt) to 4,4′-dimercaptoazobenzene (4,4′-dmab) on a silver cluster has been studied . The key point of this transformation is the elimination of two O atoms on the amino group . This reaction is facilitated under irradiation .
Biochemical Pathways
strain SJ98 . The pnpABA1CDEF cluster involved in para-nitrophenol (PNP) and 2-chloro-4-nitrophenol (2C4NP) catabolism was also likely responsible for 3-Methyl-4-nitrophenol degradation in this strain .
Pharmacokinetics
It is known that the compound is a solid at room temperature and has a melting point of 72-77 °c . It is partly soluble in water and chloroform , which may influence its absorption and distribution in biological systems.
Result of Action
The transformation of 4-nitrobenzenethiol to 4,4′-dimercaptoazobenzene on a silver cluster has been studied . This transformation involves the elimination of two O atoms on the amino group .
Action Environment
The action of 3-Methyl-4-nitrobenzenethiol can be influenced by various environmental factors. For instance, the transformation of 4-nitrobenzenethiol to 4,4′-dimercaptoazobenzene on a silver cluster is facilitated under irradiation . Therefore, light exposure could potentially influence the action of 3-Methyl-4-nitrobenzenethiol.
properties
IUPAC Name |
3-methyl-4-nitrobenzenethiol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO2S/c1-5-4-6(11)2-3-7(5)8(9)10/h2-4,11H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZBUHYXIKJZOKU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-4-nitrobenzenethiol |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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